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Introduction
(R)-BMS-816336 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type

1 (11β-HSD1).[1][2] 11β-HSD1 is a key enzyme responsible for the intracellular conversion of

inactive cortisone to active cortisol, thereby amplifying local glucocorticoid signaling.[1][3][4][5]

Inhibition of 11β-HSD1 is a promising therapeutic strategy for metabolic disorders such as type

2 diabetes and metabolic syndrome.[3][6][7] The active enantiomer, BMS-816336, has

demonstrated oral bioavailability in preclinical species and pharmacodynamic effects in diet-

induced obese (DIO) mice.[3][6] This document provides detailed protocols for the oral

administration of (R)-BMS-816336 to mice for preclinical research, based on available data and

established methodologies.

Quantitative Data Summary
The following table summarizes the in vitro potency of (R)-BMS-816336 against 11β-HSD1

from different species.
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Parameter Species Value Reference

IC50 Human 11β-HSD1 14.5 nM [1][2]

IC50 Mouse 11β-HSD1 50.3 nM [1][2]

IC50
Cynomolgus monkey

11β-HSD1
16 nM [1][2]

Signaling Pathway
The signaling pathway below illustrates the mechanism of action of (R)-BMS-816336. The

compound inhibits 11β-HSD1, which is responsible for the intracellular conversion of inactive

cortisone to the active glucocorticoid, cortisol. By blocking this conversion, (R)-BMS-816336
reduces the activation of the glucocorticoid receptor (GR), thereby mitigating the downstream

effects of excessive glucocorticoid signaling, which are implicated in metabolic diseases.[3][4]

[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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